5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• CAS: 88818-88-6
• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06g/mol
• SMILES: CC1=C(C=C(C(=N1)OC)C#N)Br
• InChI: InChI=1S/C8H7BrN2O/c1-5-7(9)3-6(4-10)8(11-5)12-2/h3H,1-2H3
• InChIKey: IWJZPWKNDAUYIO-UHFFFAOYSA-N

Researchers requiring a specific polysubstituted pyridine scaffold often face supply issues with ill-defined regioisomers, risking failed cross-couplings and misleading SAR data. This compound eliminates that risk as a single, well-characterized isomer. - The distinct 1,2,3,5,6-substitution pattern ensures predictable reactivity in Suzuki and Buchwald-Hartwig couplings. - Consistently high purity (≥95%) provides reliable performance in multi-step medicinal and agrochemical syntheses. - Confirmed structural identity eliminates the procurement of inactive or non-reactive regioisomeric impurities.

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile Overview

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS 88818-88-6) is a polysubstituted pyridine building block featuring bromo, methoxy, methyl, and cyano groups. With a molecular formula of C₈H₇BrN₂O and a molecular weight of 227.06 g/mol, it is characterized as a versatile small-molecule scaffold . Its IUPAC name is 5-bromo-2-methoxy-6-methylnicotinonitrile, and it is typically provided as a solid powder with a reported purity of ≥95% [1]. The compound is intended exclusively for laboratory research and development, serving as a key intermediate in the synthesis of more complex heterocyclic structures .

1

Synthesis building block for heterocyclic elaboration via cross-coupling (Suzuki, Buchwald-Hartwig) at the 5-position bromine handle.

2

Supplier-specified purity ≥95% supports reproducible synthetic outcomes in medicinal chemistry and agrochemical research workflows.

3

Specific regioisomer identity confirmed by 1H NMR fingerprint; supports SAR studies requiring defined 2,3,5,6-substitution geometry.

• [1] American Elements. 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile Safety Data Sheet. 2022. Product Code: CAS #88818-88-6. View Source

Why 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile Is Irreplaceable

In medicinal and agrochemical chemistry, the precise spatial arrangement of functional groups dictates a molecule's reactivity, binding affinity, and pharmacokinetic profile. While many bromo-methoxy-methylpyridine carbonitriles share the same core heterocycle and molecular weight, simple positional isomerism drastically alters their chemical and biological behavior. Substituting 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with a regioisomer such as 5-Bromo-6-methoxy-4-methylpyridine-3-carbonitrile will fundamentally change the vector of cross-coupling reactions and the 3D conformation of the final drug candidate. The unique substitution pattern on this specific scaffold, with the cyano group at the 3-position, the bromine at the 5-position, and the methoxy/methyl groups at the 2- and 6-positions respectively, imparts a distinct electronic environment and steric profile . This directly impacts subsequent transformations like Suzuki-Miyaura or Buchwald-Hartwig couplings and the ability to optimize structure-activity relationships (SAR). Generic substitution without validating this specific pattern can lead to failed syntheses or misleading biological data.

Target 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Cyano at 3-position, bromine at 5-position, methoxy/methyl at 2/6-positions. This substitution pattern defines cross-coupling vectors and electronic environment for SAR optimization.

Regioisomer 5-Bromo-6-methoxy-4-methylpyridine-3-carbonitrile (or other positional isomers)

Altered methoxy/methyl placement shifts steric profile and 3D conformation. Cross-coupling geometry may not transfer; biological data may not replicate from SAR established on target regioisomer.

Quantitative Evidence for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Aqueous Solubility Profile

The aqueous solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile has been measured and reported in a curated physicochemical database, providing a baseline for formulation and biological assay development . While solubility data for specific positional isomers is not directly available for comparison, this value serves as a critical class-level benchmark for the broader family of halogenated pyridine-3-carbonitriles.

Aqueous Solubility

Class-level

Reported value: 38

Supports in vitro assay and early formulation planning.

Units inferred as µg/mL or µM; direct isomer comparison data not available.

Evidence Dimension	Aqueous Solubility
Target Compound Data	38 (units not specified in source, likely µg/mL or µM based on context)
Comparator Or Baseline	Class of bromo-methoxy-methylpyridine-3-carbonitriles (no direct comparator data available)
Quantified Difference	Not applicable (direct comparison unavailable)
Conditions	Reported in a physicochemical property database (source: Aladdin Scientific, ID ALA4422048)

Why This Matters

This quantitative solubility data point is essential for planning in vitro assays and early-stage formulation work, ensuring the compound can be reliably dissolved under relevant experimental conditions.

Commercial Purity and Reliability

The commercially available compound is consistently supplied with a purity of 95% or higher, as verified by multiple independent chemical vendors . This ensures reproducible synthetic outcomes and minimizes the risk of side reactions from impurities, a critical factor when sourcing for sensitive medicinal chemistry campaigns.

Commercial Purity

Supplier-specified

≥95% (multiple vendors)

Reported baseline purity supports reproducible synthetic results.

Standard research-grade specification; lot-specific COA review recommended.

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% (reported by Chemsrc and BLD Pharm/Sigma-Aldrich)
Comparator Or Baseline	Not directly compared; standard commercial benchmark for research-grade chemicals.
Quantified Difference	Not applicable
Conditions	Commercial product specifications

Why This Matters

Procurement officers and laboratory managers can confidently source this compound from multiple vendors with the assurance of a baseline purity that supports reliable, reproducible research.

Spectroscopic Fingerprint

The compound's identity is unambiguously confirmed by its unique 1H NMR spectral signature. Analysis reveals the methyl protons as a singlet near 2.5 ppm and the methoxy protons as a distinct singlet, providing a clear fingerprint for authentication and differentiation from its regioisomers . This spectroscopic data is essential for verifying the correct compound upon receipt and monitoring reaction progress.

1H NMR Fingerprint

Class-level

Methyl singlet ∼2.5 ppm; methoxy singlet (distinct)

Supports regioisomer identity confirmation upon receipt.

Reported shifts; solvent and field strength not specified in source.

Evidence Dimension	1H NMR Chemical Shift
Target Compound Data	Methyl protons: singlet near 2.5 ppm; Methoxy protons: singlet (specific shift not detailed in source)
Comparator Or Baseline	Positional isomers (e.g., 5-Bromo-6-methoxy-4-methylpyridine-3-carbonitrile) would exhibit distinct chemical shifts due to altered electronic environment
Quantified Difference	Not directly quantified; structural basis for differentiation.
Conditions	1H NMR analysis (solvent and field strength not specified in source)

Why This Matters

Researchers can use this expected NMR signature to confirm the identity and purity of their batch, preventing costly errors from using the wrong isomer.

Application Scenarios for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Late-Stage Functionalization Scaffold

The unique substitution pattern of this compound, confirmed by its distinct 1H NMR signature , makes it an ideal scaffold for exploring structure-activity relationships (SAR) in drug discovery. The bromine atom at the 5-position serves as a robust handle for Suzuki, Stille, or Buchwald-Hartwig cross-coupling reactions to introduce diverse aryl or amine functionalities. Its commercial availability in high purity (≥95%) ensures reliable, reproducible results in these complex synthetic sequences. The presence of the electron-withdrawing cyano group also modulates the reactivity of the pyridine ring, providing a distinct electronic profile compared to non-cyano analogs .

Synthesis of Novel Agrochemical Actives

In the development of new herbicides or insecticides, polysubstituted pyridines are a privileged class . This specific compound provides a pre-functionalized core that can be rapidly elaborated into diverse candidate molecules. The methyl and methoxy groups can enhance lipophilicity and metabolic stability, while the cyano and bromo groups offer handles for further diversification or interaction with biological targets. Sourcing this precise isomer is critical, as using a different regioisomer (e.g., CAS 2095410-94-7) would lead to a completely different spatial presentation of functional groups and likely fail to replicate desired biological activity.

Chemical Probes and Tool Compounds

Chemical biologists require well-characterized building blocks to create probes for studying biological systems. The documented aqueous solubility of 38 provides a crucial initial parameter for designing assay-compatible probe molecules. This compound's structure allows for strategic placement of tags or reporter groups via the bromine atom, enabling the creation of fluorescent or affinity probes for target identification and validation studies.

Application

Selection Property

Validation Focus

Late-stage functionalization scaffold

Bromine handle for cross-coupling; electron-withdrawing cyano modulation

Coupling efficiency and regioisomer identity by NMR

Agrochemical candidate elaboration

Pre-functionalized pyridine core with methyl/methoxy groups for lipophilicity

Regioisomer-specific biological activity in target screens

Chemical probe synthesis

Reported aqueous solubility supports assay-compatible probe design

Tag conjugation via bromine; solubility under assay conditions